Cas no 1256346-45-8 (2,4-Dichloro-5-propoxyphenylboronic acid)

• Product Name: 2,4-Dichloro-5-propoxyphenylboronic acid
• CAS No: 1256346-45-8
• MF: C₉H₁₁BCl₂O₃
• MW: 248.898841142654
• MDL: MFCD17015751
• CID: 828166
• PubChem ID: 53216445
• Update Time: 2025-06-11

2,4-Dichloro-5-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-5-propoxyphenyl)boronic acid
• 2,4-DICHLORO-5-PROPOXYPHENYLBORONIC ACID
• 1256346-45-8
• E85025
• MFCD17015751
• AKOS015849933
• BS-19780
• CS-0175957
• Boronic acid, B-(2,4-dichloro-5-propoxyphenyl)-
• DTXSID30681684
• (2,4-Dichloro-5-propoxyphenyl)boronicacid
• 2,4-Dichloro-5-propoxyphenylboronic acid

• MDL： MFCD17015751
• Inchi： 1S/C9H11BCl2O3/c1-2-3-15-9-4-6(10(13)14)7(11)5-8(9)12/h4-5,13-14H,2-3H2,1H3
• InChI Key： IGWAPOTUMUZOAX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(B(O)O)C=C1OCCC)Cl

Computed Properties

• Exact Mass: 248.01800
• Monoisotopic Mass: 248.0178298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 393.3±52.0 °C at 760 mmHg
• Flash Point: 191.7±30.7 °C
• PSA: 49.69000
• LogP: 1.46200
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,4-Dichloro-5-propoxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichloro-5-propoxyphenylboronic acid

Comprehensive Overview of 2,4-Dichloro-5-propoxyphenylboronic acid (CAS No. 1256346-45-8)

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